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Compound of Interest

Compound Name: 2,2-Dichloroethanol

Cat. No.: B146553

Technical Guide: Physical Properties of 2,2-
Dichloroethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2,2-
dichloroethanol, specifically its boiling point and density. The information is presented to
support research and development activities where this compound is utilized. This document
includes a summary of its physical characteristics, detailed experimental protocols for property
determination, and a conceptual workflow for physical property analysis.

Core Physical Properties of 2,2-Dichloroethanol

2,2-Dichloroethanol is a colorless to pale yellow liquid at room temperature.[1][2] It is an
organic compound with the molecular formula C2H4Cl20.[2]

The key physical properties of 2,2-dichloroethanol are summarized in the table below for
quick reference.
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Physical Property Value Conditions
Boiling Point 146 °C (295 °F) At 760 mmHg
135 °C Not specified

Density 1.404 g/mL At 25 °C (77 °F)
1.3910 g/cm3 Not specified

1.145 g/mL Not specified

Note: Variations in reported values can be attributed to different experimental conditions and
purity of the substance.

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is critical for the safe handling, application, and
modeling of chemical compounds. The following sections detail standard methodologies for
measuring the boiling point and density of liquids like 2,2-dichloroethanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[3][4] For accurate and reproducible results, standardized methods are employed.

Method 1: Simple Distillation

This method is suitable when a relatively large volume of the sample (greater than 5 mL) is
available and also serves to purify the liquid.[3][5]

o Apparatus: A distillation flask, condenser, receiving vessel, thermometer, and a heating
source.

e Procedure:

o The liquid sample is placed in the distillation flask along with boiling chips to ensure
smooth boiling.
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o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor as it passes into the condenser.

o The flask is heated, and the temperature is monitored.

o The boiling point is recorded as the temperature at which the liquid is actively boiling and
the vapor temperature remains constant.[4]

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[31[4]
Method 2: Thiele Tube Method (Micro Method)
This method is ideal for small sample volumes (less than 0.5 mL).[6]

o Apparatus: A Thiele tube, a small test tube, a capillary tube sealed at one end, a
thermometer, and a heat source.

e Procedure:
o A small amount of the liquid is placed in the small test tube.
o The sealed capillary tube is inverted and placed into the liquid.

o The test tube is attached to a thermometer and placed in the Thiele tube containing a
high-boiling point oil.

o The Thiele tube is gently heated, causing a stream of bubbles to emerge from the capillary
tube.

o Heating is stopped, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid is drawn up into the capillary tube.

[6]

Determination of Density
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Density is the mass of a substance per unit volume. Several methods are available for
determining the density of liquids, as outlined in OECD Test Guideline 109.[1][7][8]

Method 1: Pycnometer Method
A pycnometer is a flask with a specific, accurately known volume.[2][9]
o Apparatus: A pycnometer, an analytical balance.

e Procedure:

[e]

The empty, clean, and dry pycnometer is weighed.

o The pycnometer is filled with the liquid, ensuring no air bubbles are present, and weighed
again.

o The temperature of the liquid is recorded.

o The density is calculated by dividing the mass of the liquid (mass of filled pycnometer
minus mass of empty pycnometer) by the known volume of the pycnometer.[2]

Method 2: Hydrometer Method
This method is based on the principle of buoyancy.[9]
o Apparatus: A hydrometer, a graduated cylinder large enough to float the hydrometer.
e Procedure:
o The liquid is poured into the graduated cylinder.
o The hydrometer is gently lowered into the liquid until it floats freely.

o The density is read directly from the calibrated scale on the hydrometer stem at the point
where the surface of the liquid meets the stem.[9]

Method 3: Oscillating Densimeter

This method measures the oscillation frequency of a U-shaped tube filled with the sample.
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» Apparatus: An oscillating densitometer.
e Procedure:
o The sample is introduced into the U-shaped tube within the instrument.
o The tube is electronically excited to oscillate at its characteristic frequency.

o This frequency is dependent on the mass, and therefore the density, of the liquid in the
tube. The instrument calculates and displays the density.

Conceptual Workflow for Physical Property Analysis

The following diagram illustrates a generalized workflow for the identification and physical
characterization of a chemical substance like 2,2-dichloroethanol.
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Conceptual Workflow for Physical Property Analysis
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Caption: A flowchart illustrating the process from sample identification to the final reporting of
physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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